Cas no 208943-57-1 (1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 208943-57-1
• MF: C₇H₅F₃N₂
• MW: 174.123211622238
• CID: 2151853
• PubChem ID: 2780402
• Update Time: 2024-10-31

1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1-prop-2-ynyl-1H-pyrazole
• 1-Prop-2-ynyl-3-(trifluoromethyl)-1H-pyrazole
• 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• 1-prop-2-ynyl-3-(trifluoromethyl)pyrazole
• SBB088854
• PC31707
• FCH5059337
• MFCD00179866
• AKOS009158075
• CS-0328341
• TS-02399
• OEYLEMYQSLILPI-UHFFFAOYSA-N
• F2198-2080
• SCHEMBL3754086
• 208943-57-1

• Inchi： 1S/C7H5F3N2/c1-2-4-12-5-3-6(11-12)7(8,9)10/h1,3,5H,4H2
• InChI Key： OEYLEMYQSLILPI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC#C)N=1)(F)F

Computed Properties

• Exact Mass: 174.04048265g/mol
• Monoisotopic Mass: 174.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.4

1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Security Information

• Hazardous Material Identification：